Cas no 411238-92-1 (Ethyl 4-Phenylcyclohexaneacetate)

Ethyl 4-Phenylcyclohexaneacetate structure
411238-92-1 structure
Product Name:Ethyl 4-Phenylcyclohexaneacetate
CAS No:411238-92-1
MF:C16H22O2
MW:246.344685077667
CID:832632
PubChem ID:57327001
Update Time:2025-04-19

Ethyl 4-Phenylcyclohexaneacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(4-phenylcyclohexyl)acetate
    • 4-PHENYL-CYCLOHEXANEACETIC ACID ETHYL ESTER
    • Cyclohexaneacetic acid, 4-phenyl-, ethyl ester
    • Ethyl 2-((1R,4R)-4-phenylcyclohexyl)acetate
    • Cyclohexaneacetic acid,4-phenyl-,ethyl ester,trans-
    • ethyl (4-phenylcyclohexyl)acetate
    • NQKKTEIOHKETAT-UHFFFAOYSA-N
    • NQKKTEIOHKETAT-CTYIDZIISA-N
    • 5638AB
    • Ethyl (trans-4-phenylcyclohexyl)acetate
    • CS-M1552
    • SCHEMBL180554
    • Ethyl2-((1R,4R)-4-phenylcyclohexyl)acetate
    • CS-13392
    • Cyclohexaneacetic acid, 4-phenyl-, ethyl ester, trans-
    • CS-14352
    • (4-phenylcyclohexyl)-acetic acid ethyl ester
    • DB-367950
    • 1031336-66-9
    • AKOS027276469
    • AKOS016011489
    • 411238-92-1
    • trans ethyl 2-(4-phenylcyclohexyl)acetate
    • CS-B0337
    • DTXSID80720835
    • (4-Phenyl-cyclohexyl)-acetic acid ethyl ester
    • Ethyl 4-Phenylcyclohexaneacetate
    • Inchi: 1S/C16H22O2/c1-2-18-16(17)12-13-8-10-15(11-9-13)14-6-4-3-5-7-14/h3-7,13,15H,2,8-12H2,1H3
    • InChI Key: NQKKTEIOHKETAT-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1CCC(C2C=CC=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 246.161979940g/mol
  • Monoisotopic Mass: 246.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 4.4

Experimental Properties

  • Density: 1.006
  • Boiling Point: 338.9°C at 760 mmHg
  • Flash Point: 123.3°C
  • Refractive Index: 1.504

Ethyl 4-Phenylcyclohexaneacetate Pricemore >>

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